N-[N-[(R)-Hydroxyphenylacetyl]-L-Pro-N-methyl-D-Leu-]cyclo[L-Thr*-[(3S,4R)-3-hydroxy-4-isopropyl-γAb
N-[N-[(R)-Hydroxyphenylacetyl]-L-Pro-N-methyl-D-Leu-]cyclo[L-Thr*-[(3S,4R)-3-hydroxy-4-isopropyl-γAb
Brand Name:
Vulcanchem
CAS No.:
130406-04-1
VCID:
VC0137624
InChI:
InChI=1S/C61H89N7O15/c1-33(2)29-42-57(76)67-27-17-21-43(67)59(78)66(12)46(31-39-23-25-41(81-13)26-24-39)61(80)82-38(10)50(56(75)63-49(35(5)6)47(69)32-48(70)83-53(36(7)8)51(71)37(9)54(73)62-42)64-55(74)45(30-34(3)4)65(11)58(77)44-22-18-28-68(44)60(79)52(72)40-19-15-14-16-20-40/h14-16,19-20,23-26,33-38,42-47,49-50,52-53,69,72H,17-18,21-22,27-32H2,1-13H3,(H,62,73)(H,63,75)(H,64,74)/t37?,38-,42?,43-,44-,45-,46+,47-,49+,50-,52+,53-/m0/s1
SMILES:
CC1C(C(=O)NC(C(CC(=O)OC(C(=O)C(C(=O)NC(C(=O)N2CCCC2C(=O)N(C(C(=O)O1)CC3=CC=C(C=C3)OC)C)CC(C)C)C)C(C)C)O)C(C)C)NC(=O)C(CC(C)C)N(C)C(=O)C4CCCN4C(=O)C(C5=CC=CC=C5)O
Molecular Formula:
C61H89N7O15
Molecular Weight:
1160.417
N-[N-[(R)-Hydroxyphenylacetyl]-L-Pro-N-methyl-D-Leu-]cyclo[L-Thr*-[(3S,4R)-3-hydroxy-4-isopropyl-γAb
CAS No.: 130406-04-1
Main Products
VCID: VC0137624
Molecular Formula: C61H89N7O15
Molecular Weight: 1160.417
![N-[N-[(R)-Hydroxyphenylacetyl]-L-Pro-N-methyl-D-Leu-]cyclo[L-Thr*-[(3S,4R)-3-hydroxy-4-isopropyl-γAb - 130406-04-1](/images/no_structure.jpg)
| CAS No. | 130406-04-1 |
|---|---|
| Product Name | N-[N-[(R)-Hydroxyphenylacetyl]-L-Pro-N-methyl-D-Leu-]cyclo[L-Thr*-[(3S,4R)-3-hydroxy-4-isopropyl-γAb |
| Molecular Formula | C61H89N7O15 |
| Molecular Weight | 1160.417 |
| IUPAC Name | (2S)-N-[(2S)-1-[[(8S,12S,13R,16S,17S,20R,23S)-12-hydroxy-20-[(4-methoxyphenyl)methyl]-6,17,21-trimethyl-3-(2-methylpropyl)-2,5,7,10,15,19,22-heptaoxo-8,13-di(propan-2-yl)-9,18-dioxa-1,4,14,21-tetrazabicyclo[21.3.0]hexacosan-16-yl]amino]-4-methyl-1-oxopentan-2-yl]-1-[(2R)-2-hydroxy-2-phenylacetyl]-N-methylpyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C61H89N7O15/c1-33(2)29-42-57(76)67-27-17-21-43(67)59(78)66(12)46(31-39-23-25-41(81-13)26-24-39)61(80)82-38(10)50(56(75)63-49(35(5)6)47(69)32-48(70)83-53(36(7)8)51(71)37(9)54(73)62-42)64-55(74)45(30-34(3)4)65(11)58(77)44-22-18-28-68(44)60(79)52(72)40-19-15-14-16-20-40/h14-16,19-20,23-26,33-38,42-47,49-50,52-53,69,72H,17-18,21-22,27-32H2,1-13H3,(H,62,73)(H,63,75)(H,64,74)/t37?,38-,42?,43-,44-,45-,46+,47-,49+,50-,52+,53-/m0/s1 |
| Standard InChIKey | YUFMVGHKGJSIOO-ONESJPRPSA-N |
| SMILES | CC1C(C(=O)NC(C(CC(=O)OC(C(=O)C(C(=O)NC(C(=O)N2CCCC2C(=O)N(C(C(=O)O1)CC3=CC=C(C=C3)OC)C)CC(C)C)C)C(C)C)O)C(C)C)NC(=O)C(CC(C)C)N(C)C(=O)C4CCCN4C(=O)C(C5=CC=CC=C5)O |
| Last Modified | Aug 20 2021 |
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